Cas no 2279122-51-7 (1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one)

• Product Name: 1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one
• CAS No: 2279122-51-7
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5094937
• Update Time: 2025-07-21

1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C11H12FNO/c1-8-4-5-9(12)10(7-8)13-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3
• InChI Key： BPNHNNKURGPYQG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1N1C(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3

Additional information on 1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one

Introduction to 1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one (CAS No. 2279122-51-7)

1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2279122-51-7, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrrolidinone core appended with a fluoro-substituted methylphenyl group, which imparts distinct chemical and biological characteristics that make it a valuable candidate for further exploration.

The fluoro-substituent at the 2-position of the phenyl ring is a key feature that influences the electronic properties and metabolic stability of the molecule. Fluorine atoms are well-known for their ability to modulate bioactivity, often enhancing binding affinity and metabolic resistance. In contrast, the methyl group at the 5-position contributes to steric hindrance and can affect the conformational flexibility of the molecule. The combination of these substituents with the pyrrolidin-2-one scaffold creates a versatile platform for designing novel pharmacophores.

The pyrrolidinone moiety itself is a common pharmacological scaffold found in numerous bioactive molecules. Its cyclic amide structure provides a hydrogen bond donor/acceptor capability, which is crucial for interactions with biological targets such as enzymes and receptors. This structural motif has been extensively explored in the development of drugs targeting various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one with potential biological targets. These studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further pharmacological investigation. For instance, preliminary computational studies indicate that the fluoro-substituted phenyl ring could interact with hydrophobic pockets in target proteins, while the pyrrolidinone core could form hydrogen bonds with polar residues.

In vitro experiments have begun to validate these computational predictions. Initial assays have shown that 1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one exhibits moderate activity against specific enzymatic targets, with IC50 values in the low micromolar range. These findings are particularly intriguing given the structural features that enhance binding affinity. The fluoro-substituent, in particular, appears to play a critical role in stabilizing interactions with the target enzyme, likely through favorable van der Waals interactions and slight modifications in electronic distribution.

The synthesis of 1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one represents another area of interest within synthetic organic chemistry. The development of efficient synthetic routes allows for scalable production and structural modifications, enabling researchers to explore analogues with enhanced properties. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework with high selectivity and yield. These advances not only facilitate access to this compound but also provide insights into potential synthetic strategies for related molecules.

The potential therapeutic applications of 1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one are broad and warrant further investigation. Given its structural similarities to known bioactive compounds, it may find utility in treating conditions such as neurological disorders, where modulation of neurotransmitter systems is crucial. Additionally, its interaction profile suggests possible applications in anti-inflammatory therapies, where enzyme inhibition could lead to reduced inflammatory responses.

As research progresses, interdisciplinary approaches combining organic synthesis, computational modeling, and biological testing will be essential for unlocking the full potential of this compound. Collaborative efforts between chemists, biologists, and pharmacologists will drive innovation and ensure that 1-(2-Fluoro-5-methylphenyl)pyrrolidin-2-one transitions from a laboratory curiosity to a viable therapeutic agent.

The future prospects for this compound are promising, supported by ongoing research efforts aimed at optimizing its pharmacological properties. By leveraging cutting-edge technologies and fostering collaboration across scientific disciplines, scientists are poised to uncover new applications that could benefit human health significantly.